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Compound of Interest

Compound Name: Perfluoroenanthic acid

Cat. No.: B143605

For Immediate Reference: Essential Safety and Logistical Information for Laboratory
Professionals

This document provides crucial procedural guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Perfluoroenanthic acid.
Perfluoroenanthic acid, also known as Perfluoroheptanoic acid (PFHpA), is a per- and
polyfluoroalkyl substance (PFAS) requiring specialized handling to ensure laboratory safety
and prevent environmental contamination. Adherence to these protocols is essential for
minimizing exposure risks and ensuring regulatory compliance.

Personal Protective Equipment (PPE)

When handling Perfluoroenanthic acid, a comprehensive PPE strategy is mandatory to
prevent skin, eye, and respiratory exposure. The required PPE includes:

e Eye and Face Protection: Chemical splash goggles and a face shield are essential to protect
against splashes and fine particulates.

o Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. It is
recommended to double-glove for added protection. Always inspect gloves for tears or
punctures before use.

» Body Protection: A chemically resistant lab coat or apron should be worn over personal
clothing. For larger quantities or in situations with a high risk of splashing, a chemical-
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resistant suit is advised.

Respiratory Protection: All handling of Perfluoroenanthic acid should be conducted in a
certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available
or ventilation is inadequate, a NIOSH-approved respirator with appropriate cartridges for
organic vapors and acid gases must be used.

Operational Plan: Step-by-Step Handling
Procedures

Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible and have been recently tested. Prepare your workspace within a
certified chemical fume hood.

Weighing and Transferring:
o Handle solid Perfluoroenanthic acid with care to avoid generating dust.
o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

o When creating solutions, slowly add the acid to the solvent to prevent splashing. Never
add solvent to the acid.

During Use:
o Keep all containers of Perfluoroenanthic acid tightly sealed when not in use.
o Clearly label all containers with the chemical name and associated hazards.

o Avoid contact with incompatible materials such as strong bases, oxidizing agents, and
reducing agents.

Post-Handling:
o Thoroughly decontaminate all work surfaces after use.

o Remove and dispose of contaminated PPE as hazardous waste.
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o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Perfluoroenanthic acid and all materials contaminated with it must be disposed of as
hazardous waste. Due to its persistence in the environment, it is classified as a "forever
chemical" and requires special disposal procedures.[1]

e \Waste Collection:

o Collect all liquid and solid waste containing Perfluoroenanthic acid in designated, leak-
proof, and clearly labeled hazardous waste containers.[1] This includes contaminated
labware, gloves, and wipes.[1]

o Do not mix Perfluoroenanthic acid waste with other chemical waste streams unless
specifically instructed to do so by your institution's Environmental Health and Safety (EHS)
department.

» Disposal Method:

o Contact your institution's EHS office for specific disposal guidelines and to arrange for
hazardous waste pickup.

o Approved disposal methods for PFAS compounds typically include high-temperature
incineration at a licensed facility or disposal in a permitted hazardous waste landfill.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Perfluoroenanthic acid
(Perfluoroheptanoic acid).
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Property Value

CAS Number 375-85-9

Molecular Formula C7HF130:2

Molecular Weight 364.06 g/mol
Appearance Beige crystalline solid
Melting Point 30°C

Boiling Point 175 °C

Density 1.792 g/cm3 at 20 °C

Vapor Pressure

0.133 mm Hg at 25 °C

Emergency Spill Response Workflow

In the event of a Perfluoroenanthic acid spill, follow the workflow outlined below to ensure a

safe and effective response.
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Perfluoroenanthic Acid Spill Response Workflow

Immediate Actions

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Containment & Cleanup

Contain Spill with Absorbent Material

'

Carefully Collect Contaminated Material

'

Decontaminate Spill Area

Waste Disposal

Place Waste in Labeled Hazardous Waste Container

Contact EHS for Waste Pickup

Follow-up

Report Incident to Supervisor Seek Medical Attention if Exposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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